Cas no 292853-34-0 (ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate)

• Product Name: ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• CAS No: 292853-34-0
• MF: C₂₃H₂₉NO₅
• MW: 399.480067014694
• CID: 6080728
• PubChem ID: 3089447
• Update Time: 2025-10-24

ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate
• 3-Quinolinecarboxylic acid, 4-(2,4-dimethoxyphenyl)-1,4,5,6,7,8-hexahydro-2,7,7-trimethyl-5-oxo-, ethyl ester
• ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxylate
• AKOS000634928
• Oprea1_509483
• AKOS021985474
• CCG-104176
• SR-01000402988
• F0265-0259
• Oprea1_665877
• SR-01000402988-1
• 292853-34-0

• Inchi： 1S/C23H29NO5/c1-7-29-22(26)19-13(2)24-16-11-23(3,4)12-17(25)21(16)20(19)15-9-8-14(27-5)10-18(15)28-6/h8-10,20,24H,7,11-12H2,1-6H3
• InChI Key： OEFZXCXADXDMLT-UHFFFAOYSA-N
• SMILES： N1C2=C(C(=O)CC(C)(C)C2)C(C2=CC=C(OC)C=C2OC)C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 399.20457303g/mol
• Monoisotopic Mass: 399.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 73.9Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Melting Point: 237-238 °C
• Boiling Point: 534.5±50.0 °C(Predicted)
• pka: 1.29±0.70(Predicted)

Additional information on ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate

Comprehensive Analysis of Ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS No. 292853-34-0)

The compound ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate (CAS No. 292853-34-0) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects its intricate chemical architecture, which combines a hexahydroquinoline core with dimethoxyphenyl and ester functional groups. This structure positions it as a compound of significant interest in pharmaceutical research, material science, and synthetic chemistry.

In recent years, the demand for hexahydroquinoline derivatives has surged due to their potential applications in drug discovery and development. Researchers are particularly intrigued by the ethyl 4-(2,4-dimethoxyphenyl) moiety, which may contribute to enhanced bioavailability and metabolic stability. The presence of the 5-oxo group further adds to its reactivity, making it a versatile intermediate in organic synthesis.

From an industrial perspective, ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate is often explored for its potential role in the development of novel heterocyclic compounds. These compounds are frequently investigated for their optical and electronic properties, which could be leveraged in advanced materials such as organic light-emitting diodes (OLEDs) or photovoltaic cells. The 2,4-dimethoxyphenyl substituent, in particular, is known to influence the compound's photophysical characteristics.

One of the most frequently asked questions about this compound revolves around its synthetic pathways. The ethyl carboxylate group is typically introduced via esterification reactions, while the hexahydroquinoline core is often constructed through multicomponent reactions (MCRs). These methods align with the growing trend toward green chemistry, as they often minimize waste and improve atom economy. Researchers are also investigating catalytic systems to optimize the yield and purity of CAS No. 292853-34-0.

Another area of interest is the compound's potential biological activity. Preliminary studies suggest that hexahydroquinoline derivatives may exhibit antimicrobial or anti-inflammatory properties, though extensive clinical validation is still required. The 2,7,7-trimethyl substitution pattern could play a critical role in modulating these effects, making it a focal point for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate has been flagged as a candidate for virtual screening. Computational models predict favorable interactions with certain biological targets, which could accelerate its development as a therapeutic agent. This aligns with the broader industry shift toward in silico methods to reduce R&D timelines and costs.

For chemists and manufacturers, handling and storage of CAS No. 292853-34-0 require standard precautions for organic compounds. It is recommended to store the material in a cool, dry environment, away from strong oxidizing agents. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity.

As the scientific community continues to explore the applications of ethyl 4-(2,4-dimethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxylate, its role in advancing both medicinal chemistry and material science is expected to grow. Future research may uncover new synthetic routes, derivatives, or industrial applications, solidifying its position as a compound of enduring relevance.